N-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-(1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine

• IUPAC Name: N-(benzotriazol-1-ylmethyl)-4-(1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C11H8N8O2/c1-2-4-8-7(3-1)14-18-19(8)5-12-10-9(15-21-17-10)11-13-6-20-16-11/h1-4,6H,5H2,(H,12,17)
• InChI Key: XAUCCFHSIMMXTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CNC3=NON=C3C4=NOC=N4
• Molecular Formula: C11H8N8O2
• Molecular Weight: 284.23 g/mol

Description

Research on heterocyclic compounds, including those containing benzotriazole and oxadiazole rings, is of significant interest due to their potential pharmacological activities and their roles in the development of new materials and chemical processes. Compounds such as "N-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-(1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine" are studied for their unique structural and chemical properties.

Synthesis Analysis

The synthesis of benzotriazole derivatives often involves reactions with CH acids under mild conditions to yield α-amidoalkylation products (Katritzky, Pernak, Fan, & Sa̧czewski, 1991). Additionally, compounds with 1,2,5-oxadiazol-3-amine structures have been synthesized through reactions involving oxadiazole diamine and hexanedione, indicating versatile synthetic pathways for these types of molecules (Obruchnikova & Rakitin, 2023).

Molecular Structure Analysis

The structure of related compounds, such as those involving benzotriazole and imidazole rings, has been elucidated through crystallography, demonstrating planar configurations and specific conformational characteristics (Yıldırım et al., 2006).

Chemical Reactions and Properties

Benzotriazole derivatives are known for their ability to undergo smooth reactions with CH acids, resulting in various α-amidoalkylation products. This reactivity is valuable in synthetic chemistry for constructing complex molecules (Katritzky et al., 1991).